Cas no 22199-21-9 (3-Aminomethylpyridine dihydrochloride)
22199-21-9 structure
Product Name:3-Aminomethylpyridine dihydrochloride
CAS No:22199-21-9
MF:C6H10Cl2N2
MW:181.062999248505
CID:2196685
PubChem ID:31017
Update Time:2024-03-01
3-Aminomethylpyridine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-Aminomethy pyridinium dihydrochloride
- pyridin-3-ylmethanamine,dihydrochloride
- 3-AMINOMETHYLPYRIDINE DIHYDROCHLORIDE
- 0HGC7ZD530
- 3-pyridinylmethanamine dihydrochloride
- Q27236786
- 3-Aminomethylpyridine dihydrochloride
-
- Inchi： 1S/C6H8N2.2ClH/c7-4-6-2-1-3-8-5-6;;/h1-3,5H,4,7H2;2*1H
- InChI Key： RBXRFBJTZFYBSZ-UHFFFAOYSA-N
- SMILES： Cl.Cl.NCC1C=NC=CC=1
Computed Properties
- Exact Mass: 180.0221037g/mol
- Monoisotopic Mass: 180.0221037g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 63.5
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.9
3-Aminomethylpyridine dihydrochloride Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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